Cas no 1449334-50-2 (2-(trifluoromethyl)thiazole)

• Product Name: 2-(trifluoromethyl)thiazole
• CAS No: 1449334-50-2
• MF: C₄H₂F₃NS
• MW: 153.125589847565
• MDL: MFCD26416025
• CID: 4600516
• PubChem ID: 21281824
• Update Time: 2025-10-29

2-(trifluoromethyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoromethyl-thiazole
• 2-(TRIFLUOROMETHYL)-1,3-THIAZOLE
• 2-(trifluoromethyl)thiazole
• 1449334-50-2
• AKOS037621837
• E73748
• trifluoromethylthiazole
• SCHEMBL577437
• JPKAAZMTQNNHEY-UHFFFAOYSA-N
• C4H2F3NS
• EN300-119649

• MDL： MFCD26416025
• Inchi： 1S/C4H2F3NS/c5-4(6,7)3-8-1-2-9-3/h1-2H
• InChI Key： XMXXKSHWUKNLPQ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(F)(F)F

Computed Properties

• Exact Mass: 152.986
• Monoisotopic Mass: 152.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 2-(trifluoromethyl)thiazole

Introduction to 2-(trifluoromethyl)thiazole (CAS No. 1449334-50-2)

2-(trifluoromethyl)thiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1449334-50-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential biological activities. This compound belongs to the thiazole class, characterized by a sulfur-containing five-membered ring fused with an imidazole-like structure. The presence of a trifluoromethyl group at the 2-position of the thiazole ring introduces unique electronic and steric effects, making it a valuable scaffold for drug discovery and material science applications.

The trifluoromethyl group is a well-documented pharmacophore that enhances the metabolic stability, lipophilicity, and binding affinity of molecules. Its electron-withdrawing nature significantly influences the reactivity and electronic distribution within the molecule, which is particularly useful in designing compounds with improved pharmacokinetic profiles. In recent years, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The introduction of fluorine atoms into these structures has further expanded their therapeutic potential by modulating their biological interactions.

Recent advancements in medicinal chemistry have highlighted the importance of 2-(trifluoromethyl)thiazole as a key intermediate in synthesizing novel bioactive molecules. Researchers have leveraged its structural framework to develop inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in designing kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The trifluoromethyl group's ability to enhance binding interactions with biological targets has made this compound a preferred choice for structure-activity relationship (SAR) studies.

In addition to its pharmaceutical applications, 2-(trifluoromethyl)thiazole has shown promise in material science. Its electron-deficient nature and ability to participate in π-stacking interactions make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's stability under various conditions further enhances its utility in these applications. Researchers have explored its incorporation into polymers and small-molecule emitters to improve device performance and longevity.

The synthesis of 2-(trifluoromethyl)thiazole involves multi-step organic reactions that typically begin with commercially available precursors. Common synthetic routes include nucleophilic substitution reactions on halogenated thiazoles or condensation reactions involving trifluoromethyl-substituted ketones or aldehydes. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing the environmental impact of its synthesis. These improvements align with the growing emphasis on sustainable chemistry practices in industrial applications.

From a computational chemistry perspective, 2-(trifluoromethyl)thiazole has been extensively modeled to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have provided insights into how the trifluoromethyl group influences molecular orbitals and hydrogen bonding capabilities. These computational studies are crucial for guiding experimental efforts and predicting the behavior of derivatives under different conditions.

The biological activity of 2-(trifluoromethyl)thiazole has been investigated across multiple disciplines. In oncology research, derivatives of this compound have been shown to inhibit the growth of certain cancer cell lines by targeting specific signaling pathways. Similarly, in infectious disease research, modifications to the thiazole core have led to compounds with enhanced activity against resistant bacterial strains. These findings underscore the importance of fluorinated heterocycles in developing next-generation therapeutics.

In conclusion, 2-(trifluoromethyl)thiazole (CAS No. 1449334-50-2) represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structural features, particularly the electron-withdrawing trifluoromethyl group, contribute to its versatility as a scaffold for drug discovery and functional materials. As research continues to uncover new synthetic methods and biological activities, this compound is poised to remain at the forefront of chemical innovation.